Cas no 2138088-70-5 (3-[Cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol)

3-[Cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol is a specialized cyclohexanol derivative featuring a cyclopropyl(methyl)amino substituent and a trifluoromethyl group at the 3- and 4-positions, respectively. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the cyclopropyl ring contributes to conformational rigidity, potentially improving binding affinity in target interactions. The hydroxyl group at the 1-position offers a site for further functionalization or hydrogen bonding. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural features, which may confer advantageous pharmacokinetic or physicochemical properties. Its synthesis requires precise control to achieve stereochemical purity, making it a valuable intermediate for exploratory studies.

3-[Cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol structure

2138088-70-5 structure

Product Name:3-[Cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol

CAS No:2138088-70-5

MF:C₁₁H₁₈F₃NO

MW:237.261933803558

CID:5896607

PubChem ID:165490687

Update Time:2025-06-08

3-[Cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1160735
- 2138088-70-5
- 3-[cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol
- 3-[Cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol
- Inchi： 1S/C11H18F3NO/c1-15(7-2-3-7)10-6-8(16)4-5-9(10)11(12,13)14/h7-10,16H,2-6H2,1H3
- InChI Key： IXOJONBJFYKPEX-UHFFFAOYSA-N
- SMILES： FC(C1CCC(CC1N(C)C1CC1)O)(F)F

Computed Properties

Exact Mass: 237.13404868g/mol
Monoisotopic Mass: 237.13404868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 23.5Å²

3-[Cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol Pricemore >>

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Enamine	EN300-1160735-0.05g	3-[cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol	2138088-70-5	0.05g	$1056.0	2023-06-08
Enamine	EN300-1160735-0.1g	3-[cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol	2138088-70-5	0.1g	$1106.0	2023-06-08
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Enamine	EN300-1160735-0.5g	3-[cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol	2138088-70-5	0.5g	$1207.0	2023-06-08
Enamine	EN300-1160735-1.0g	3-[cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol	2138088-70-5	1g	$1256.0	2023-06-08
Enamine	EN300-1160735-2.5g	3-[cyclopropyl(methyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol	2138088-70-5	2.5g	$2464.0	2023-06-08
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